![molecular formula C34H34N2O2 B8136263 Hydroquinidine 9-phenanthryl ether](/img/structure/B8136263.png)
Hydroquinidine 9-phenanthryl ether
Overview
Description
Hydroquinidine 9-phenanthryl ether is a useful research compound. Its molecular formula is C34H34N2O2 and its molecular weight is 502.6 g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular Switching : It's used for switching a donor-acceptor [2]catenane mixture into a single diprotonated derivative in water with hydrochloric acid (Grunder et al., 2013).
Molluscicidal Activity : Its cyclic ethers exhibit molluscicidal activity, valuable in certain biological studies (Latif & Fathy, 1959).
Synthesis of Cyclic Ethers and Pyrazolines : It aids in synthesizing various cyclic ethers and pyrazolines, which are important in chemical synthesis (Latif, Zeid & Mishriky, 1970).
Catalysis in Organic Synthesis : It serves as a catalyst in the synthesis of specific organic compounds like 3-[(1S)-1,2-dihydroxyethyl]-1,5-dihydro-3H-2,4-benzodioxepine (Oi & Sharpless, 2003).
Energy Transfer Studies : It's utilized in energy transfer studies with fluorinated siloxane polymers labeled with fluorescent dyes (Pham-Van-Cang et al., 1995).
Novel Phenanthrenediquinone Synthesis : Hydroquinidine 9-phenanthryl ether is recognized as a novel 1,4,5,8-phenanthrenediquinone used in research (Krohn et al., 2009).
Brassinosteroid Synthesis : Dihydroquinidine 9-O-(9′phenantryl) ether, a related compound, is used in synthesizing brassinosteroids (Brosa et al., 1992).
Cycloaddition Reactions : It's involved in cycloaddition reactions to form cyclooctyne and isomeric cycloheptadienone derivatives (Verboom & Bos, 2010).
Haptotropic Metal Migration : It contributes to understanding the haptotropic metal migration in densely substituted hydroquinoid phenanthrene tricarbonyl chromium complexes (Dötz et al., 2005).
Scaffolding for Fluorescent Molecules : 9-anthracenyl aryl ethers, including this ether, are potential scaffolds for new fluorescent molecules (Ding & Li, 2020).
Diverse Isoquinoline and Phenanthridine Synthesis : It's used in the synthesis of diverse isoquinolines and phenanthridines (Saini et al., 2018).
properties
IUPAC Name |
4-[(S)-[(2R,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-phenanthren-9-yloxymethyl]-6-methoxyquinoline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H34N2O2/c1-3-22-21-36-17-15-23(22)18-32(36)34(29-14-16-35-31-13-12-25(37-2)20-30(29)31)38-33-19-24-8-4-5-9-26(24)27-10-6-7-11-28(27)33/h4-14,16,19-20,22-23,32,34H,3,15,17-18,21H2,1-2H3/t22-,23-,32+,34-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWOVHUYOMTVDRB-SAUGTVQKSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OC)OC5=CC6=CC=CC=C6C7=CC=CC=C75 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H]1CN2CC[C@H]1C[C@@H]2[C@H](C3=C4C=C(C=CC4=NC=C3)OC)OC5=CC6=CC=CC=C6C7=CC=CC=C75 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H34N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
502.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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